Cas no 66046-85-3 (1H-Isoindole-1,3(2H)-dione, 2,2'-(1,6-hexanediyl)bis[4,5,6,7-tetrachloro-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2,2'-(1,6-hexanediyl)bis[4,5,6,7-tetrachloro-
• CAS No: 66046-85-3
• MF: C₂₂H₁₂Cl₈N₂O₄
• MW: 651.965678215027
• CID: 963069
• Update Time: 2023-08-02

1H-Isoindole-1,3(2H)-dione, 2,2'-(1,6-hexanediyl)bis[4,5,6,7-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• N,N'-hexamethylenebis[3,4,5,6,-tetrachlorophthalimide]
• 4,5,6,7-tetrachloro-2-[6-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)hexyl]isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2,2'-(1,6-hexanediyl)bis(4,5,6,7-tetrachloro-
• 2,2'-hexane-1,6-diylbis(4,5,6,7-tetrachloro-1H-isoindole-1,3(2H)-dione)
• N,N'-Hexamethylenebis(3,4,5,6,-tetrachlorophthalimide)
• 1H-Isoindole-1,3(2H)-dione, 2,2'-(1,6-hexanediyl)bis[4,5,6,7-tetrachloro-
• N,N'-Hexamethylenebis(3,4,5,6-tetrachlorophthalimide)
• 2,2'-(Hexane-1,6-diyl)bis(4,5,6,7-tetrachloro-1H-

• Inchi： 1S/C22H12Cl8N2O4/c23-11-7-8(12(24)16(28)15(11)27)20(34)31(19(7)33)5-3-1-2-4-6-32-21(35)9-10(22(32)36)14(26)18(30)17(29)13(9)25/h1-6H2
• InChI Key： LJVGMDOGKIECGY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1C(N(C2=O)CCCCCCN1C(C2C(=C(C(=C(C=2C1=O)Cl)Cl)Cl)Cl)=O)=O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 791
• Topological Polar Surface Area: 74.8